BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Cefuroxime

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cefuroxime

Essential Safety and Handling Guide for Cefuroxime

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Cefuroxime. The following procedural
steps and data are critical for ensuring a safe laboratory environment.

Hazard Identification and Exposure Data

Cefuroxime is classified as a hazardous chemical that can cause respiratory and skin
sensitization.[1][2] Inhalation may lead to allergy or asthma-like symptoms, and repeated
exposure may cause organ damage.[3][4]

Quantitative Occupational Exposure Data

Occupational Exposure Band (OEB) 2[4]
Time-Weighted Average (TWA) 100 pg/m3[4]
Acute Toxicity (Oral LD50, Rat) >10 g/kg[2]

Personal Protective Equipment (PPE)

To minimize exposure, a comprehensive PPE strategy is mandatory. The selection of
appropriate PPE should be based on a thorough risk assessment of the specific laboratory
procedures being performed.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b034974?utm_src=pdf-interest
https://www.benchchem.com/product/b034974?utm_src=pdf-body
https://www.benchchem.com/product/b034974?utm_src=pdf-body
https://www.benchchem.com/product/b034974?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ671168EQ&productDescription=CEFUROXIME+SOD+SLT+50+MG+5X1ML&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/23627m.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Cefuroxime%20Formulation_AH_CA_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Cefuroxime%20Formulation_AH_ZA_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Cefuroxime%20Formulation_AH_ZA_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Cefuroxime%20Formulation_AH_ZA_6N.pdf
https://cdn.caymanchem.com/cdn/msds/23627m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Recommended PPE for Handling Cefuroxime

Body Part Required PPE

Specifications and Best
Practices

Respiratory Respirator

Use a NIOSH-approved
respirator when engineering
controls are not sufficient to
maintain exposure below the
established limits or when

handling powders.[3]

Eyes/Face Safety Goggles & Face Shield

Wear chemical safety goggles
that meet OSHA's 29 CFR
1910.133 or European
Standard EN166 standards.[1]
A face shield is required when

there is a splash hazard.[3][5]

Hands Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves tested to EN 374.
[6][71[8] The outer glove should
be removed and disposed of
immediately after handling the
compound. Change gloves at
least every 30-60 minutes or

immediately if contaminated.[7]

Body Laboratory Coat

A disposable, low-permeability
fabric gown with a solid front,
long sleeves, and tight-fitting

cuffs is required.[8]

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is crucial for the safety of laboratory

personnel and the environment.

Safe Handling Procedures
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» Ventilation: All handling of Cefuroxime, especially in powder form, must occur in a well-
ventilated area, preferably within a certified chemical fume hood.[3][9]

» Avoid Contamination: Do not break or crush tablets outside of a controlled environment.[10]
[11] Avoid all contact with skin and eyes and prevent inhalation of dust or aerosols.[3][9]

e Hygiene: Emergency eyewash stations and safety showers must be readily accessible in the
immediate work area.[3][4] Always wash hands thoroughly with soap and water after
handling Cefuroxime, even if gloves were worn.[9][11]

o Storage: Store Cefuroxime in a cool, dry, and well-ventilated area in tightly sealed
containers.[6][9] Recommended storage temperatures are between 2-8°C, with long-term
storage at -20°C.[6][9]

Cefuroxime Spill Response Procedure
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Cefuroxime Spill Response

Evacuate Immediate Area & Alert Others

:

Don Appropriate PPE
(Double Gloves, Respirator, Gown, Goggles)

:

Contain the Spill
(Use inert absorbent material)

Solid Liquid
Cleanup
y
For Solid Spill: For Liquid Spill:
Gently sweep up material Absorb with inert material

i l

Collect Waste in Labeled, Sealed Container

y

Decontaminate the Area

'

Dispose of Waste as Hazardous Chemical Waste

l

Report the Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Cefuroxime spill.
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Disposal Plan

Cefuroxime and any materials contaminated with it are considered hazardous chemical waste
and must be disposed of accordingly.

o Waste Collection: Collect all Cefuroxime waste, including stock solutions, contaminated
media, and used PPE, in a designated, clearly labeled, and sealed hazardous waste
container.[12]

o Contaminated Materials: Lightly contaminated items such as gloves and paper towels should
be placed in a dedicated waste pail for incineration.[13]

o Prohibited Disposal: Do not dispose of Cefuroxime down the drain or in regular household
garbage.[2][12] Antibiotics can persist in wastewater and contribute to environmental
contamination and the development of antibiotic-resistant bacteria.[12]

o Final Disposal: All Cefuroxime waste must be disposed of through an approved waste
disposal plant in accordance with local, state, and federal regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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